Cas no 1807137-82-1 (Methyl 2-cyano-6-fluoropyridine-4-acetate)

• Product Name: Methyl 2-cyano-6-fluoropyridine-4-acetate
• CAS No: 1807137-82-1
• MF: C₉H₇FN₂O₂
• MW: 194.162485361099
• CID: 4903738
• Update Time: 2025-05-25

Methyl 2-cyano-6-fluoropyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-6-fluoropyridine-4-acetate

• Inchi： 1S/C9H7FN2O2/c1-14-9(13)4-6-2-7(5-11)12-8(10)3-6/h2-3H,4H2,1H3
• InChI Key： QWRBWLUXLHLVQT-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(C#N)=N1)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 261
• XLogP3: 1.1
• Topological Polar Surface Area: 63

Additional information on Methyl 2-cyano-6-fluoropyridine-4-acetate

Methyl 2-cyano-6-fluoropyridine-4-acetate (CAS No. 1807137-82-1): A Comprehensive Overview

Methyl 2-cyano-6-fluoropyridine-4-acetate (CAS No. 1807137-82-1) is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural and electronic properties, serves as a versatile intermediate in the synthesis of various bioactive molecules. The presence of both cyano and fluoro substituents imparts distinct reactivity and binding capabilities, making it a valuable building block for drug discovery initiatives.

The chemical structure of Methyl 2-cyano-6-fluoropyridine-4-acetate consists of a pyridine ring substituted with a cyano group at the 2-position, a fluoro atom at the 6-position, and an acetate moiety at the 4-position. This arrangement creates a molecule with significant potential for further functionalization, enabling the development of novel therapeutic agents targeting various biological pathways. The fluorine atom, in particular, is known for its ability to enhance metabolic stability and binding affinity, which are critical factors in drug design.

In recent years, there has been a surge in research focused on fluorinated heterocycles due to their broad spectrum of biological activities. Methyl 2-cyano-6-fluoropyridine-4-acetate has emerged as a key intermediate in the synthesis of small-molecule inhibitors for enzymes involved in cancer metabolism. For instance, studies have demonstrated its utility in generating compounds that modulate the activity of key enzymes such as pyruvate kinase M2 (PKM2), a marker of aerobic glycolysis often observed in tumor cells. The cyano group enhances electrophilicity, facilitating further derivatization into more complex scaffolds that can interact with biological targets with high specificity.

The incorporation of fluorine into pharmaceutical compounds is well-documented for its ability to improve pharmacokinetic properties. In the context of Methyl 2-cyano-6-fluoropyridine-4-acetate, the fluoro atom contributes to increased lipophilicity and reduced susceptibility to metabolic degradation. These attributes are particularly advantageous in designing drugs that require prolonged circulation times or enhanced penetration through biological membranes. Recent advances in computational chemistry have further highlighted the role of fluorine in optimizing drug-like properties, providing researchers with powerful tools to predict and fine-tune molecular interactions.

Moreover, Methyl 2-cyano-6-fluoropyridine-4-acetate has been explored as a precursor in the synthesis of antiviral agents. The pyridine core is a common motif in many antiviral drugs due to its ability to mimic natural biomolecules and disrupt viral replication cycles. Researchers have leveraged this compound to develop inhibitors targeting enzymes such as RNA-dependent RNA polymerase (RdRp), which are essential for viral genome replication. The cyano group’s reactivity allows for facile introduction of additional functional groups, enabling the creation of libraries of derivatives with tailored pharmacological profiles.

The acetate moiety in Methyl 2-cyano-6-fluoropyridine-4-acetate also plays a crucial role in modulating molecular properties. Acetates are known for their ability to enhance solubility and bioavailability, making them favorable for oral administration. This feature has been exploited in designing prodrugs that release active pharmaceutical ingredients under physiological conditions, improving therapeutic efficacy while minimizing side effects. The versatility of this compound underscores its importance as a synthetic intermediate in medicinal chemistry.

In conclusion, Methyl 2-cyano-6-fluoropyridine-4-acetate (CAS No. 1807137-82-1) represents a promising scaffold for the development of novel therapeutic agents across multiple disease areas. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to innovate in drug discovery. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a pivotal role in shaping the future of pharmaceutical innovation.